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Compound of Interest

Compound Name:
N-(4-

chlorobenzyl)cyclopropanamine

Cat. No.: B094924 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of N-
(4-chlorobenzyl)cyclopropanamine, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with this chemical.

Chemical and Physical Properties

Property Value

IUPAC Name N-(4-chlorobenzyl)cyclopropanamine

Synonyms N-[(4-Chlorophenyl)methyl]cyclopropanamine

CAS Number 19271-24-0

Molecular Formula C10H12ClN[1]

Physical Form Liquid

Purity >95%

Storage Temperature 2-8°C, protect from light

Hazard Identification and Safety Precautions
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N-(4-chlorobenzyl)cyclopropanamine is a hazardous chemical that requires careful handling

to prevent adverse health effects.

Hazard Statements:

Harmful if swallowed.

Causes severe skin burns and eye damage.[2]

May cause an allergic skin reaction.

Harmful to aquatic life with long-lasting effects.

Signal Word: Danger[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following equipment

must be worn when handling N-(4-chlorobenzyl)cyclopropanamine:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves

provide short-term protection.

Consult the glove

manufacturer's resistance

guide for extended use.[3]

Body Protection Protective clothing

A Nomex® laboratory coat

should be worn over cotton

clothing. Ensure the lab coat is

buttoned and fits properly.[3]

Eye and Face Protection Safety glasses and face shield

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

is required when there is a risk

of splashing.[3]

Foot Protection Closed-toe shoes

Shoes must cover the entire

foot (closed-toe and closed-

heel).[3]

Respiratory Protection Respirator (if necessary)

Use a NIOSH-approved

respirator if engineering

controls (e.g., fume hood) are

insufficient to maintain

exposure below permissible

limits.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is critical for safely managing N-(4-
chlorobenzyl)cyclopropanamine in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an emergency eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the work area.[4]

Keep containers tightly closed when not in use.[5]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage before use.

3. Chemical Handling:

Avoid breathing any dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.

Use non-sparking tools and take precautionary measures against static discharge.[5]

4. Storage:

Store in a locked, designated corrosives area.[2]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store under an inert atmosphere.[2]

Experimental Workflow for Handling N-(4-chlorobenzyl)cyclopropanamine
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Experimental Workflow for Chemical Handling
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Caption: Workflow for handling N-(4-chlorobenzyl)cyclopropanamine.
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Disposal Plan
Proper disposal of N-(4-chlorobenzyl)cyclopropanamine and any contaminated materials is

crucial to prevent environmental harm and ensure regulatory compliance.

1. Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves, paper

towels), in a suitable, closed, and clearly labeled container.[2]

Do not mix with other waste streams.

2. Storage of Waste:

Store the waste container in a designated, secure area away from incompatible materials.

3. Disposal Procedure:

Dispose of the chemical waste through an approved waste disposal plant.[2]

Do not allow the product to enter drains or surface water.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

First-Aid Measures:

General Advice: Immediately call a POISON CENTER or doctor/physician.[2] Show them the

Safety Data Sheet.

If Inhaled: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position.[2]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2] If skin irritation or a rash occurs, get medical advice.
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[5]

Spill Response:

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material.

Sweep or vacuum up the spillage and collect it in a suitable container for disposal.[2]

Do not flush the spill into surface water or the sanitary sewer system.[2]

Emergency Response Workflow
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Emergency Response Protocol

Spill or Exposure Occurs

Evacuate Immediate Area

Administer First AidDon Emergency PPE

Contain Spill
(if trained)

Notify Supervisor & EHS

Professional Cleanup
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Caption: Protocol for responding to a chemical spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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